Cas no 868273-09-0 (N-(4-(Dimethylamino)phenethyl)-3-ethyl-5-fluoro-1H-indole-2-carboxamide)

• Product name: N-(4-(Dimethylamino)phenethyl)-3-ethyl-5-fluoro-1H-indole-2-carboxamide
• CAS No: 868273-09-0
• MF: C₂₁H₂₄N₃OF
• MW: 353.43316
• MDL: MFCD21363136
• CID: 823466
• PubChem ID: 57345765

N-(4-(Dimethylamino)phenethyl)-3-ethyl-5-fluoro-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Org 27759
• N-(4-(Dimethylamino)phenethyl)-3-ethyl-5-fluoro-1H-indole-2-carboxamide
• 3-ETHYL-5-FLUORO-1H-INDOLE-2-CARBOXYLIC ACID [2-(4-DIMETHYLAMINO-PHENYL)-ETHYL]-AMIDE
• N-[2-[4-(dimethylamino)phenyl]ethyl]-3-ethyl-5-fluoro-1H-Indole-2-carboxamide
• Org277593-ethyl-5-fluoro-1H-indole-2-carboxylicacid[2-(4-dimethylamino-phenyl)-ethyl]-amide
• 868273-09-0
• Org-27759;Org27759
• AKOS015995146
• BCPP000139
• BCP26291
• BDBM50066832
• DTXSID80720951
• BCP9001029
• FT-0708134
• A846163
• Org27759
• N-{2-[4-(Dimethylamino)phenyl]ethyl}-3-ethyl-5-fluoro-1H-indole-2-carboxamide
• CHEMBL3401613
• DA-17698

• MDL： MFCD21363136
• Inchi： InChI=1S/C21H24FN3O/c1-4-17-18-13-15(22)7-10-19(18)24-20(17)21(26)23-12-11-14-5-8-16(9-6-14)25(2)3/h5-10,13,24H,4,11-12H2,1-3H3,(H,23,26)
• InChI Key： MUYUEZAKMLKZSO-UHFFFAOYSA-N
• SMILES： CCC1=C(C(=O)NCCC2=CC=C(C=C2)N(C)C)NC3=C1C=C(C=C3)F

Computed Properties

• Exact Mass: 353.19034056g/mol
• Monoisotopic Mass: 353.19034056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų
• XLogP3: 4.6

Experimental Properties

• Density: 1.200